Cas no 747358-68-5 (1,2-Benzenediol, 4-[2-(ethylpropylamino)ethyl]- (9CI))

• Product Name: 1,2-Benzenediol, 4-[2-(ethylpropylamino)ethyl]- (9CI)
• CAS No: 747358-68-5
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 560946
• Update Time: 2024-03-05

1,2-Benzenediol, 4-[2-(ethylpropylamino)ethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[2-(ethylpropylamino)ethyl]- (9CI)

• Inchi： 1S/C13H21NO2/c1-3-8-14(4-2)9-7-11-5-6-12(15)13(16)10-11/h5-6,10,15-16H,3-4,7-9H2,1-2H3
• InChI Key： XJJBARIDHLONCR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCN(CC)CCC)C=C1O

Computed Properties

• Exact Mass: 223.157
• Monoisotopic Mass: 223.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.7A^2